Cas no 5858-18-4 (2,5-Dichlorobenzenethiol)

• Product Name: 2,5-Dichlorobenzenethiol
• CAS No: 5858-18-4
• MF: C₆H₄Cl₂S
• MW: 179.066958427429
• MDL: MFCD00004831
• CID: 46224
• PubChem ID: 79965
• Update Time: 2025-05-25

2,5-Dichlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorothiophenol
• 2,5-Dichlorobenzenethiol
• 2,5-Dichlorobenzenthiol
• 2,5-DICHLOROBENZENE-1-THIOL
• 2,5-dichloro thiophenol
• Benzenethiol, 2,5-dichloro-
• Thiophenol, 2,5-dichloro-
• 2,5-dichlorophenylmercaptan
• QIULLHZMZMGGFH-UHFFFAOYSA-N
• NSC49350
• PubChem6801
• Thiophenol,5-dichloro-
• 2,5-dichloro-thiophenol
• Benzenethiol,5-dichloro-
• SBB066528
• AN
• EINECS 227-486-9
• NSC-49350
• D1145
• SCHEMBL691334
• AKOS001387664
• NS00033968
• 5858-18-4
• H11785
• FT-0610337
• NSC 49350
• AC-10696
• EN300-06101
• DTXSID6064034
• MFCD00004831
• 2,5-Dichlorobenzenethiol, 98%
• W-105379
• PS-8553
• Z56941088
• DTXCID3042425
• DB-020061
• 2,5-Dichlorobenzene-1-thiol; 2,5-Dichlorothiophenol; NSC 49350

• MDL： MFCD00004831
• Inchi： 1S/C6H4Cl2S/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• InChI Key： QIULLHZMZMGGFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S)Cl
• BRN： 2042866

Computed Properties

• Exact Mass: 177.94100
• Monoisotopic Mass: 177.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.5
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.3905 (estimate)
• Melting Point: 22-25°C
• Boiling Point: 112-116 °C/50 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.62
• PSA: 38.80000
• LogP: 3.28210
• Solubility: Not determined
• Sensitiveness: Stench

2,5-Dichlorobenzenethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• HazardClass：IRRITANT, STENCH
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,5-Dichlorobenzenethiol

Comprehensive Overview of 2,5-Dichlorobenzenethiol (CAS No. 5858-18-4): Properties, Applications, and Industry Insights

2,5-Dichlorobenzenethiol (CAS No. 5858-18-4) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in industrial and research settings. This sulfur-containing aromatic compound, characterized by two chlorine substituents at the 2 and 5 positions of the benzene ring, has garnered significant attention due to its role as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. The growing demand for high-purity chemical intermediates and custom synthesis solutions has further highlighted the importance of this compound in modern chemistry.

From a structural perspective, 2,5-Dichlorobenzenethiol exhibits notable reactivity attributed to the presence of both thiol (-SH) and chloro (-Cl) functional groups. This dual functionality enables diverse chemical transformations, making it valuable for cross-coupling reactions, nucleophilic substitutions, and polymer modifications. Recent studies have explored its potential in green chemistry applications, particularly in catalytic processes that minimize environmental impact—a topic of increasing relevance as industries prioritize eco-friendly synthesis methods.

The compound's physical properties, including its molecular weight of 179.06 g/mol and characteristic odor, are frequently discussed in technical literature. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are commonly employed for quality control, addressing the industry's need for precise chemical characterization. Researchers particularly value its storage stability and solubility profile (soluble in organic solvents like ethanol and ether but insoluble in water), which influence its handling and application protocols.

In the pharmaceutical sector, 2,5-Dichlorobenzenethiol serves as a building block for drug discovery and medicinal chemistry. Its structural motifs appear in compounds with potential biological activity, aligning with current trends in targeted therapy development. The compound's relevance to small molecule pharmaceuticals has been highlighted in recent patent filings, particularly for treatments addressing metabolic disorders and infectious diseases—topics frequently searched in scientific databases.

Industrial applications of CAS No. 5858-18-4 extend to material science, where it contributes to the production of specialty polymers and liquid crystal compounds. The electronics industry has shown interest in derivatives of this compound for organic semiconductor applications, coinciding with the surge in demand for flexible electronics and OLED technologies. These connections to emerging technologies make it a subject of ongoing research and commercial interest.

Safety considerations for handling 2,5-Dichlorobenzenethiol follow standard laboratory protocols for thiol-containing compounds. Proper ventilation systems, personal protective equipment (PPE), and chemical storage guidelines are essential—topics that frequently appear in workplace safety searches. The compound's material safety data sheet (MSDS) provides detailed information on exposure limits and first aid measures, reflecting the chemical industry's emphasis on responsible handling practices.

From a market perspective, the global availability of 5858-18-4 has expanded with the growth of custom chemical synthesis services. Suppliers now offer various packaging options from laboratory-scale quantities to bulk industrial amounts, catering to diverse customer needs. The compound's price trends and supply chain dynamics are monitored by industry analysts, particularly in regions with strong fine chemical manufacturing capabilities like North America, Europe, and Asia-Pacific.

Environmental considerations surrounding 2,5-Dichlorobenzenethiol have prompted research into waste treatment methods and biodegradation pathways. Recent publications have examined its environmental fate and potential for green degradation using microbial consortia—a response to increasing regulatory focus on chemical sustainability. These studies address common queries about eco-friendly disposal of chemical intermediates in industrial processes.

Analytical challenges associated with CAS 5858-18-4 often involve trace-level detection and isomeric purity determination. Advanced separation techniques such as chiral chromatography have been developed to address these needs, reflecting the compound's importance in high-value chemical production. Quality control laboratories frequently search for optimized analytical methods to ensure compound specification compliance.

The future outlook for 2,5-Dichlorobenzenethiol appears promising, with potential applications in catalysis, material science, and life sciences continuing to emerge. Its role in click chemistry and bioconjugation techniques has opened new research avenues, particularly in diagnostic reagent development. As industries increasingly adopt structure-activity relationship (SAR) approaches in product development, the demand for well-characterized intermediates like 5858-18-4 is expected to grow steadily.